Cas no 1707392-17-3 (4-(tert-butyl)-2-(1H-pyrrol-1-yl)thiazole-5-carboxylic acid)

• Product Name: 4-(tert-butyl)-2-(1H-pyrrol-1-yl)thiazole-5-carboxylic acid
• CAS No: 1707392-17-3
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 5041830
• Update Time: 2023-11-21

4-(tert-butyl)-2-(1H-pyrrol-1-yl)thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid
• 4-(tert-butyl)-2-(1H-pyrrol-1-yl)thiazole-5-carboxylic acid
• HTS003787
• 4-t-Butyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid
• 4-tert-butyl-2-pyrrol-1-yl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C12H14N2O2S/c1-12(2,3)9-8(10(15)16)17-11(13-9)14-6-4-5-7-14/h4-7H,1-3H3,(H,15,16)
• InChI Key： VKZQUUPBDLIHKT-UHFFFAOYSA-N
• SMILES： S1C(N2C=CC=C2)=NC(=C1C(=O)O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.3
• Topological Polar Surface Area: 83.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives